Cas no 332040-35-4 (<br>3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl- phenyl)-amide)

• Product Name: <br>3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl- phenyl)-amide
• CAS No: 332040-35-4
• MF: C₂₈H₂₃N₃OS
• MW: 449.56672501564
• CID: 3068512
• PubChem ID: 3120403
• Update Time: 2025-10-31

<br>3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl- phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• <br>3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl- phenyl)-amide
• Oprea1_837529
• 3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl-phenyl)-amide
• Oprea1_783426
• 332040-35-4
• 3-amino-N-(2,6-dimethylphenyl)-4,6-diphenylthieno[2,3-b]pyridine-2-carboxamide
• AKOS000564501

• MDL： MFCD01191302
• Inchi： 1S/C28H23N3OS/c1-17-10-9-11-18(2)25(17)31-27(32)26-24(29)23-21(19-12-5-3-6-13-19)16-22(30-28(23)33-26)20-14-7-4-8-15-20/h3-16H,29H2,1-2H3,(H,31,32)
• InChI Key： RJHAHWZZRBZBFT-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C(C)=CC=CC=2C)=O)=C(C2C1=NC(C1C=CC=CC=1)=CC=2C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 449.15618354Da
• Monoisotopic Mass: 449.15618354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on <br>3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl- phenyl)-amide

Introduction to 3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl-phenyl)-amide (CAS No. 332040-35-4)

3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl-phenyl)-amide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl-phenyl)-amide features a thiophene ring fused with a pyridine ring, which is further substituted with amino and carboxylic acid functionalities. Additionally, the presence of two phenyl groups at the 4 and 6 positions of the thiophene ring enhances its electronic properties and potential interactions with biological targets. The amide group at the 2-position introduces another layer of complexity, allowing for diverse chemical modifications and functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies have suggested that 3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl-phenyl)-amide may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for investigating its potential as an anti-inflammatory agent.

In vitro studies have demonstrated that this compound can interact with various biological targets, including kinases and transcription factors. The dual functionality provided by the amino and carboxylic acid groups allows for hydrogen bonding interactions, while the aromatic rings contribute to hydrophobic interactions with protein surfaces. These characteristics make it an attractive scaffold for designing molecules with enhanced binding specificity.

The synthesis of 3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl-phenyl)-amide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene-pyridine core is typically achieved through cyclization reactions, followed by functional group modifications to introduce the amino and carboxylic acid groups. The phenyl substitutions are often performed using palladium-catalyzed cross-coupling reactions, which provide excellent regioselectivity and yield.

One of the key challenges in working with this compound is its sensitivity to environmental conditions such as moisture and light. Therefore, it is typically stored under inert conditions to maintain its stability. Researchers have also explored various solubility enhancement techniques to facilitate its use in biological assays and drug formulation studies.

The pharmacological profile of 3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl-phenyl)-amide is still under investigation, but preliminary data suggest that it may have therapeutic potential in several areas. For instance, its ability to modulate enzyme activity has led to interest in its potential as an anticancer agent. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

Future research directions include exploring the structure-activity relationships (SAR) of this compound to optimize its pharmacological properties. By systematically modifying various functional groups within the molecule, researchers can fine-tune its binding affinity and selectivity for specific biological targets. This approach will be crucial in developing novel drug candidates with improved efficacy and reduced side effects.

The development of new synthetic methodologies will also play a vital role in facilitating further exploration of this compound. Efficient synthetic routes will not only reduce production costs but also enable the synthesis of analogs with diverse chemical properties. This will provide a broader toolkit for medicinal chemists to explore the full potential of thienopyridine derivatives.

In conclusion,3-Amino-4,6-diphenyl-thieno[2,3-b]pyridine-2-carboxylic acid (2,6-dimethyl-phenyl)-amide represents a promising scaffold for drug discovery with significant therapeutic potential. Its complex structure and multiple functional groups offer opportunities for designing molecules with enhanced biological activity. Continued research in this area will likely lead to new insights into its pharmacological properties and applications in medicine.